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Compound of Interest

Compound Name:

N-

[Tris(hydroxymethyl)methyl]acryla

mide

Cat. No.: B080581 Get Quote

An In-depth Technical Guide to N-[Tris(hydroxymethyl)methyl]acrylamide: Properties,

Synthesis, and Applications

This technical guide provides a comprehensive overview of N-
[Tris(hydroxymethyl)methyl]acrylamide, a versatile monomer widely utilized in the

development of hydrophilic polymers and hydrogels. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical synonyms, physical and chemical properties, synthesis protocols, and key

applications, with a focus on hydrogel formation for biomedical uses.

Chemical Synonyms and Identifiers
N-[Tris(hydroxymethyl)methyl]acrylamide is known by a variety of names in scientific

literature and commercial catalogs. A comprehensive list of its synonyms and key chemical

identifiers is provided below.

Table 1: Synonyms and Chemical Identifiers for N-[Tris(hydroxymethyl)methyl]acrylamide
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Identifier Type Identifier

Systematic Name
N-[1,3-Dihydroxy-2-(hydroxymethyl)propan-2-

yl]prop-2-enamide

Common Synonyms NAT[1][2][3]

TRIS-acrylamide[1][2][3]

Acrylamidotris(hydroxymethyl)methane[1]

N-Acryloyltris(hydroxymethyl)aminomethane[1]

[4]

2-Acrylamido-2-(hydroxymethyl)-1,3-

propanediol[5][4][6]

N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]-2-

propenamide[6]

Tris(hydroxymethyl)acrylamidomethane[6]

NATHMA[7]

Tris-A[7]

CAS Number 13880-05-2[2][3][4][6][8]

Molecular Formula C₇H₁₃NO₄[4][6][8]

Molecular Weight 175.18 g/mol [2][3][5][8]

InChI Key MVBJSQCJPSRKSW-UHFFFAOYSA-N[7]

SMILES C=CC(=O)NC(CO)(CO)CO[7]

Physicochemical and Safety Data
The physical and chemical properties of N-[Tris(hydroxymethyl)methyl]acrylamide are

crucial for its handling, storage, and application in various experimental settings.

Table 2: Physicochemical and Safety Information for N-
[Tris(hydroxymethyl)methyl]acrylamide
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Property Value Source

Physical Form Solid [5]

Melting Point 136-141 °C [5]

Solubility Soluble in water. [5][4]

Storage Temperature 2-8°C [5]

Sensitivity Light Sensitive & Hygroscopic [5]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Experimental Protocols
This section provides detailed methodologies for the synthesis of N-
[Tris(hydroxymethyl)methyl]acrylamide hydrogels and their subsequent characterization.

These protocols are compiled from various scientific sources to provide a comprehensive

guide.

Synthesis of N-[Tris(hydroxymethyl)methyl]acrylamide
(NAT) Hydrogels
This protocol describes the free-radical polymerization of NAT to form a hydrogel, a common

procedure in the preparation of scaffolds for biomedical applications.

Materials:

N-[Tris(hydroxymethyl)methyl]acrylamide (NAT)

N,N'-methylenebisacrylamide (BIS) (crosslinker)

Ammonium persulfate (APS) (initiator)
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N,N,N',N'-tetramethylethylenediamine (TEMED) (accelerator)

Distilled water or a suitable buffer (e.g., Tris-HCl)

Procedure:

Monomer Solution Preparation: Prepare the monomer solution by dissolving the desired

amounts of NAT and the crosslinker BIS in distilled water or buffer. The total monomer

concentration (%T) and the percentage of crosslinker (%C) can be varied to achieve different

gel porosities and mechanical properties.

Initiator Addition: To the monomer solution, add the initiator, APS. The concentration of APS

will influence the rate of polymerization.

Degassing: Degas the solution to remove dissolved oxygen, which can inhibit the

polymerization process. This can be done by placing the solution under a vacuum or by

bubbling an inert gas, such as nitrogen, through it.

Initiation of Polymerization: Add the accelerator, TEMED, to the degassed solution. TEMED

accelerates the formation of free radicals from APS, initiating the polymerization.

Gel Casting: Immediately after adding TEMED, pour the solution into a mold (e.g., between

two glass plates with a spacer of a defined thickness) to allow the gel to form.

Polymerization: Allow the polymerization to proceed at a controlled temperature. The

polymerization is an exothermic reaction. Visible gelation typically occurs within 15-20

minutes, with the reaction being substantially complete within 90 minutes.

Post-Polymerization Processing: After polymerization is complete, the hydrogel can be

removed from the mold and washed extensively with distilled water to remove any unreacted

monomers, initiator, and accelerator.

Swelling Studies of NAT Hydrogels
This protocol outlines the procedure to determine the swelling behavior of the synthesized

hydrogels, a critical parameter for applications in drug delivery and tissue engineering.

Materials:
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Synthesized and washed NAT hydrogel samples (cut into a defined shape, e.g., discs)

Distilled water or buffer solution (e.g., Phosphate Buffered Saline, PBS)

Analytical balance

Filter paper

Procedure:

Drying to a Constant Weight: Dry the hydrogel samples to a constant weight in a vacuum

oven at a controlled temperature (e.g., 40°C). This weight is recorded as the dry weight

(Wd).

Immersion: Immerse the dried hydrogel samples in a large volume of distilled water or buffer

solution at a specific temperature (e.g., 37°C).

Weighing at Time Intervals: At regular time intervals, remove a hydrogel sample from the

solution, gently blot the surface with filter paper to remove excess water, and weigh the

swollen sample (Ws).

Equilibrium Swelling: Continue this process until the weight of the swollen hydrogel becomes

constant, indicating that equilibrium swelling has been reached.

Calculation of Swelling Ratio: The swelling ratio (SR) can be calculated using the following

formula: SR = (Ws - Wd) / Wd The equilibrium water content (EWC) can also be determined.

Quantitative Data
The following tables summarize key quantitative data from the characterization of acrylamide-

based hydrogels, providing insights into their mechanical and swelling properties.

Table 3: Rheological Properties of Polyacrylamide Hydrogels with Varying Compositions
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Gel Composition

(Acrylamide/Bisacrylamide,

%w/v)

Storage Modulus (G') (Pa) Young's Modulus (E) (Pa)

Stiffest 4530 ± 150 13000 ± 780

Stiff 2900 ± 90 7930 ± 437

Soft 538 ± 14 1970 ± 225

Softest 260 ± 83 620 ± 35

Data adapted from a study on

polyacrylamide hydrogels,

which provides a reference for

the expected mechanical

properties of similar hydrogel

systems.[9]

Table 4: Swelling Ratios of Polyacrylamide Hydrogels

Gel Composition Swelling Ratio (at Day 1)

Soft Increased by 21.6%

Softest Increased by 133%

This data highlights the significant impact of

composition on the swelling behavior of

hydrogels.[9]

Visualizations
The following diagrams, created using the DOT language for Graphviz, illustrate key

experimental workflows related to N-[Tris(hydroxymethyl)methyl]acrylamide.
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Caption: Workflow for the synthesis of N-[Tris(hydroxymethyl)methyl]acrylamide hydrogels.

Porous Silica Substrate

Chlorination of Silica Surface
(Thionyl Chloride Activation)

Attachment of tert-Butyl Peroxide Groups

Surface Graft Polymerization of NAT
(Thermally Initiated)

Poly(NAT) Functionalized Silica

Click to download full resolution via product page

Caption: Workflow for the functionalization of silica surfaces with poly(N-
[Tris(hydroxymethyl)methyl]acrylamide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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